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Abstract
MS147 is a novel heterobifunctional molecule known as a proteolysis-targeting chimera

(PROTAC). It is designed to induce the targeted degradation of the Polycomb Repressive

Complex 1 (PRC1) core components, BMI1 and RING1B.[1][2] This document provides

detailed application notes and protocols for the use of MS147 in cell culture experiments,

intended to guide researchers in investigating its biological effects and potential therapeutic

applications.

Mechanism of Action
MS147 operates through a novel protein complex degrader strategy.[1] It is composed of a

ligand that binds to Embryonic Ectoderm Development (EED), a core component of Polycomb

Repressive Complex 2 (PRC2), linked to a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin

ligase.[1][3] EED is known to interact with the PRC1 components BMI1 and RING1B. By

binding to EED, MS147 brings BMI1 and RING1B into close proximity with the VHL E3 ligase,

leading to their ubiquitination and subsequent degradation by the proteasome.[1] This targeted

degradation results in a significant reduction of histone H2A lysine 119 ubiquitination

(H2AK119ub), a key epigenetic mark regulated by PRC1, without affecting the PRC2-mediated

H3K27me3 mark.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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